Cas no 1807235-65-9 (Methyl 2-cyano-4-difluoromethoxy-6-hydroxybenzoate)

• Product Name: Methyl 2-cyano-4-difluoromethoxy-6-hydroxybenzoate
• CAS No: 1807235-65-9
• MF: C₁₀H₇F₂NO₄
• MW: 243.163689851761
• CID: 4949803
• Update Time: 2025-05-24

Methyl 2-cyano-4-difluoromethoxy-6-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-difluoromethoxy-6-hydroxybenzoate

• Inchi： 1S/C10H7F2NO4/c1-16-9(15)8-5(4-13)2-6(3-7(8)14)17-10(11)12/h2-3,10,14H,1H3
• InChI Key： WNLXQUUCMSAXAT-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C(C(=O)OC)=C(C=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 2.6
• Topological Polar Surface Area: 79.6

Additional information on Methyl 2-cyano-4-difluoromethoxy-6-hydroxybenzoate

Research Brief on Methyl 2-cyano-4-difluoromethoxy-6-hydroxybenzoate (CAS: 1807235-65-9): Recent Advances and Applications

Methyl 2-cyano-4-difluoromethoxy-6-hydroxybenzoate (CAS: 1807235-65-9) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug development. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of anti-inflammatory and antimicrobial applications. The compound's unique structural features, including the difluoromethoxy and cyano groups, contribute to its reactivity and biological activity, making it a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Methyl 2-cyano-4-difluoromethoxy-6-hydroxybenzoate in the synthesis of small-molecule inhibitors targeting inflammatory pathways. The study demonstrated that derivatives of this compound exhibited potent inhibitory effects on key enzymes involved in the NF-κB signaling pathway, suggesting its potential as a lead compound for developing anti-inflammatory drugs. The researchers employed a combination of computational modeling and in vitro assays to validate the compound's efficacy, highlighting its structural versatility and binding affinity.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, focused on the antimicrobial properties of Methyl 2-cyano-4-difluoromethoxy-6-hydroxybenzoate derivatives. The research team synthesized a series of analogs and evaluated their activity against multidrug-resistant bacterial strains. The results indicated that certain derivatives displayed broad-spectrum antibacterial activity, with minimal cytotoxicity to mammalian cells. This finding underscores the compound's potential as a scaffold for designing new antibiotics to address the growing challenge of antimicrobial resistance.

Beyond its therapeutic applications, Methyl 2-cyano-4-difluoromethoxy-6-hydroxybenzoate has also been explored in material science. A 2024 study in ACS Applied Materials & Interfaces reported its use as a building block for functionalized polymers with tunable electronic properties. The incorporation of this compound into polymer matrices enhanced the materials' stability and conductivity, opening new avenues for its application in flexible electronics and biosensors.

In conclusion, Methyl 2-cyano-4-difluoromethoxy-6-hydroxybenzoate (CAS: 1807235-65-9) represents a versatile and promising compound with diverse applications in medicinal chemistry and material science. Ongoing research continues to uncover its potential, particularly in the development of novel therapeutics and advanced materials. Future studies should focus on optimizing its synthetic pathways and exploring its mechanism of action in greater detail to fully realize its potential.